Cas no 1876087-64-7 (ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1876087-64-7
• MF: C₉H₇IN₂O₃S
• MW: 350.132952928543
• CID: 5998290
• PubChem ID: 165485134
• Update Time: 2025-05-20

ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1120150
• 1876087-64-7

• Inchi： 1S/C9H7IN2O3S/c1-2-14-9(13)7-11-8(15-12-7)6-5(10)3-4-16-6/h3-4H,2H2,1H3
• InChI Key： MNCTZSVTFZFFMU-UHFFFAOYSA-N
• SMILES： IC1C=CSC=1C1=NC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 349.92221g/mol
• Monoisotopic Mass: 349.92221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.5Ų

Additional information on ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1876087-64-7)

Ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1876087-64-7) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique oxadiazole core and iodothiophene moiety, has been explored for its pharmacological properties, including its role as a building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its significance in the design of enzyme inhibitors and receptor modulators, making it a valuable candidate for further research.

One of the key areas of interest in the study of ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate is its potential as a scaffold for the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be further optimized for therapeutic use.

In addition to its antimicrobial properties, ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate has also been investigated for its potential in cancer therapy. A recent preprint article on bioRxiv reported that this compound, when modified with specific functional groups, showed promising inhibitory effects on the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The study suggested that the iodothiophene moiety plays a critical role in enhancing the compound's binding affinity to target proteins involved in cancer cell signaling pathways.

The synthetic versatility of ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate has also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel, high-yield synthesis route for this compound, which could facilitate its broader application in medicinal chemistry. The authors emphasized the importance of optimizing reaction conditions to improve the scalability and purity of the final product, addressing one of the key challenges in its industrial production.

Despite these advancements, challenges remain in the development of ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be thoroughly investigated in preclinical studies. However, the compound's unique structural features and demonstrated bioactivity make it a compelling subject for future research. Ongoing studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders.

In conclusion, ethyl 5-(3-iodothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1876087-64-7) represents a promising scaffold in chemical biology and drug discovery. Its diverse pharmacological potential, coupled with recent advancements in synthesis and application, underscores its importance in the field. Future research will likely focus on refining its properties and expanding its therapeutic uses, paving the way for novel treatments in various medical conditions.